Cas no 26356-01-4 (1-bromo-2-methoxy-3-methylbutane)

• Product Name: 1-bromo-2-methoxy-3-methylbutane
• CAS No: 26356-01-4
• MF: C₆H₁₃BrO
• MW: 181.070821523666
• MDL: MFCD20625899
• CID: 4643394
• PubChem ID: 15737633
• Update Time: 2025-05-20

1-bromo-2-methoxy-3-methylbutane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-methoxy-3-methylbutane
• Butane, 1-bromo-2-methoxy-3-methyl-

• MDL： MFCD20625899
• Inchi： 1S/C6H13BrO/c1-5(2)6(4-7)8-3/h5-6H,4H2,1-3H3
• InChI Key： WSSGWYCRXCOZIA-UHFFFAOYSA-N
• SMILES： C(Br)C(OC)C(C)C

Computed Properties

• Exact Mass: 180.01498g/mol
• Monoisotopic Mass: 180.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-2-methoxy-3-methylbutane

1-Bromo-2-Methoxy-3-Methylbutane (CAS No: 26356-01-4)

1-Bromo-2-Methoxy-3-Methylbutane, also known by its CAS registry number 26356-01-4, is a brominated organic compound with the molecular formula C5H11BrO. This compound belongs to the class of alkyl bromides and is characterized by its unique structure, which includes a bromine atom attached to a carbon chain, along with a methoxy group and a methyl substituent. The compound's structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of various pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of 1-Bromo-2-Methoxy-3-Methylbutane typically involves the bromination of its corresponding alcohol precursor, 1-(hydroxymethyl)-2-methoxypropane, through either substitution or elimination reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most notable applications of 1-Bromo-2-Methoxy-3-Methylbutane is in the field of medicinal chemistry. It serves as an intermediate in the synthesis of bioactive compounds, including antiviral agents and anticancer drugs. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain viral enzymes, making them promising candidates for antiviral therapies.

In addition to its role in drug discovery, 1-Bromo-2-Methoxy-3-Methylbutane is also utilized in the production of advanced materials. Its ability to undergo nucleophilic substitution reactions makes it an ideal building block for constructing complex molecular architectures. Recent research has focused on its application in polymer chemistry, where it is used to synthesize novel polymeric materials with tailored properties for use in electronics and biomedical devices.

The physical properties of 1-Bromo-2-Methoxy-3-Methylbutane are well-documented, with a melting point of approximately −78°C and a boiling point around 85°C under standard conditions. Its density is about 1.2 g/cm³, and it is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and diethyl ether. These properties make it suitable for use in various organic reactions that require precise control over solubility and reactivity.

From an environmental perspective, understanding the fate and transport of 1-Bromo-2-Methoxy-3-Methylbutane in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have investigated its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid microbial degradation under certain environmental conditions. This information is essential for developing strategies to mitigate any adverse effects associated with its industrial use.

In terms of safety considerations, while 1-Bromo-2-Methoxy-3-Methylbutane is not classified as a hazardous substance under normal handling conditions, proper precautions should be taken to avoid direct contact with skin or inhalation of vapors. Occupational exposure limits have been established based on its toxicological profile, ensuring safe handling practices in industrial settings.

The demand for 1-Bromo-2-Methoxy-3-Methylbutane continues to grow due to its versatility across multiple industries. Ongoing research aims to optimize its synthesis pathways further while exploring new applications in emerging fields such as nanotechnology and green chemistry. As advancements in synthetic methodologies and material science continue to unfold, this compound is poised to play an even more significant role in shaping the future of chemical innovation.